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Compound of Interest

Compound Name: Mumeose K

Cat. No.: B13433390

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mumeose K, a phenolic compound isolated from the flower buds of Prunus mume, has
garnered interest for its potential biological activities.[1] Accurate quantification of Mumeose K
is crucial for research into its pharmacological effects, for quality control of herbal preparations,
and for its development as a potential therapeutic agent. These application notes provide
detailed protocols for the quantification of Mumeose K in plant extracts using High-
Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry
(GC-MS).

Chemical Structure

e Compound Name: Mumeose K

» Molecular Formula: C25H32015[1]
e Molecular Weight: 572.5 g/mol [1]

« CAS Number: 2132384-01-9[2][3]

Biosynthesis of Mumeose K
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Mumeose K is synthesized in plants via the phenylpropanoid pathway. This pathway converts
the amino acid phenylalanine into a variety of phenolic compounds. The general scheme of the
phenylpropanoid pathway, which serves as the biosynthetic route for Mumeose K, is illustrated
below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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guantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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